3-amino-2-benzylpropane-1-thiol hydrochloride
Overview
Description
3-amino-2-benzylpropane-1-thiol hydrochloride, or ABPT-HCl, is an organic compound that is widely used in scientific research and laboratory experiments. It is a white, odourless, crystalline solid that is soluble in water, ethanol, and other solvents. ABPT-HCl is a derivative of propane-1-thiol, a compound that has been used in the synthesis of various compounds, including pharmaceuticals. The hydrochloride form of ABPT-HCl is the most commonly used form of the compound.
Scientific Research Applications
ABPT-HCl is widely used in scientific research, particularly in the fields of biochemistry and pharmacology. It is used in a variety of experiments, including enzyme kinetics, protein folding, and drug metabolism studies. It has also been used in the synthesis of various compounds, including pharmaceuticals.
Mechanism of Action
ABPT-HCl is a substrate for a number of enzymes, including thiol-dependent enzymes. It is believed to act as a competitive inhibitor of these enzymes, meaning that it binds to the active site of the enzyme, preventing the binding of the enzyme's natural substrate. This inhibition can be used to study the action of the enzyme, as well as to develop drugs that target the enzyme.
Biochemical and Physiological Effects
ABPT-HCl has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, as well as to inhibit the activity of enzymes involved in the synthesis of proteins. It has also been shown to affect the activity of a number of other enzymes, including those involved in the synthesis of fatty acids and cholesterol.
Advantages and Limitations for Lab Experiments
ABPT-HCl has a number of advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is also soluble in a variety of solvents. It is also relatively stable, meaning that it can be stored for long periods of time without significant degradation. However, it is important to note that ABPT-HCl is a relatively potent inhibitor of enzymes, meaning that it must be used with caution to avoid unintended inhibition of the enzyme under study.
Future Directions
There are a number of potential future directions for the use of ABPT-HCl in scientific research. For example, it could be used in the development of drugs that target specific enzymes involved in disease pathways. It could also be used in the development of compounds that modulate the activity of enzymes, such as those involved in the synthesis of fatty acids and cholesterol. Finally, it could be used in the development of compounds that are able to inhibit multiple enzymes, such as those involved in cancer pathways.
Synthesis Methods
The synthesis of ABPT-HCl is typically done in two steps. The first step is the preparation of 3-amino-2-benzylpropane-1-thiol (ABPT). This is done by reacting benzyl chloride with propane-1-thiol in the presence of a base, such as sodium hydroxide or potassium hydroxide. The resulting product is then reacted with hydrochloric acid to form ABPT-HCl.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-2-benzylpropane-1-thiol hydrochloride involves the reaction of benzyl cyanide with ethyl magnesium bromide, followed by reaction with sulfur to form the thiol. The thiol is then reacted with hydrogen chloride to form the hydrochloride salt.", "Starting Materials": [ "Benzyl cyanide", "Ethyl magnesium bromide", "Sulfur", "Hydrogen chloride gas" ], "Reaction": [ "Step 1: Benzyl cyanide is reacted with ethyl magnesium bromide in anhydrous ether to form the corresponding Grignard reagent.", "Step 2: The Grignard reagent is then reacted with sulfur to form the thiol intermediate.", "Step 3: The thiol intermediate is then reacted with hydrogen chloride gas to form the hydrochloride salt of 3-amino-2-benzylpropane-1-thiol." ] } | |
CAS RN |
149498-99-7 |
Molecular Formula |
C10H16ClNS |
Molecular Weight |
217.8 |
Purity |
95 |
Origin of Product |
United States |
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